Cas no 49619-59-2 (5-methoxy-4-oxo-4H-chromene-3-carbaldehyde)

5-methoxy-4-oxo-4H-chromene-3-carbaldehyde structure
49619-59-2 structure
Product Name:5-methoxy-4-oxo-4H-chromene-3-carbaldehyde
CAS No:49619-59-2
MF:C11H8O4
MW:204.178823471069
CID:1080518
PubChem ID:11252690
Update Time:2025-04-20

5-methoxy-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-4-oxo-4H-chromene-3-carbaldehyde
    • DTXSID301235976
    • 3-FORMYL-5-METHOXYCHROMONE
    • 3-Formyl-5-methoxychromone, AldrichCPR
    • 49619-59-2
    • SCHEMBL1573192
    • 5-methoxychromone-3-carboxaldehyde
    • 5-Methoxy-4-oxo-4H-1-benzopyran-3-carboxaldehyde
    • 4H-1-Benzopyran-3-carboxaldehyde, 5-methoxy-4-oxo-
    • Inchi: 1S/C11H8O4/c1-14-8-3-2-4-9-10(8)11(13)7(5-12)6-15-9/h2-6H,1H3
    • InChI Key: MZYWEENVJLHIQN-UHFFFAOYSA-N
    • SMILES: O1C=C(C=O)C(C2C(=CC=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 204.04225873g/mol
  • Monoisotopic Mass: 204.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6Ų
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